Cas no 1804680-72-5 (3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid
• CAS No: 1804680-72-5
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916105
• Update Time: 2025-05-24

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)5-3(1-4(13)14)2-12-8(15)6(5)11/h2,7H,1,11H2,(H,12,15)(H,13,14)
• InChI Key： VTBJRKJQUQUHLG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC(=O)O)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -1.1
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

Introduction to 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1804680-72-5) and Its Emerging Applications in Chemical Biology

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid, identified by its CAS number 1804680-72-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug design. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, and a hydroxyl group, makes this molecule a versatile scaffold for medicinal chemistry investigations.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. In recent years, difluorinated compounds have been extensively studied for their enhanced metabolic stability, improved binding affinities, and altered pharmacokinetic profiles compared to their unsubstituted counterparts. This has led to their incorporation into numerous drug candidates across various therapeutic areas.

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its pyridine core provides a privileged structure that can be further modified to target specific biological pathways. For instance, pyridine derivatives have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and inflammatory disorders. The amino and hydroxyl functional groups offer additional sites for chemical modification, enabling the development of prodrugs or conjugates that enhance bioavailability or target specificity.

Recent studies have highlighted the potential of this compound in the development of antimicrobial agents. The unique structural features of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Additionally, the difluoromethyl group has been shown to improve the compound's resistance to enzymatic degradation, making it a more stable candidate for therapeutic use.

In the realm of neuroscience research, this compound has been investigated for its potential role in modulating neurotransmitter systems. Pyridine-based molecules are known to interact with receptors and ion channels involved in synaptic transmission, making them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of both amino and hydroxyl groups allows for fine-tuning of pharmacological properties, enabling researchers to develop more selective and potent agents.

The pharmaceutical industry has also explored 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid as a precursor in the synthesis of anticancer drugs. The pyridine scaffold is frequently found in kinase inhibitors, which are critical in targeted cancer therapies. By incorporating structural elements like the amino and hydroxyl groups, along with the electron-withdrawing difluoromethyl moiety, researchers aim to enhance binding affinity to cancer-specific enzymes while minimizing off-target effects.

Advances in computational chemistry have further accelerated the discovery process involving 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid. Molecular modeling techniques allow researchers to predict how modifications to this scaffold may affect its biological activity. This high-throughput virtual screening approach has been instrumental in identifying lead compounds that can be optimized through iterative synthesis and testing.

The environmental impact of pharmaceutical intermediates like 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid is also a growing concern. Efforts are being made to develop synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles are being applied to make the production process more sustainable while maintaining high yields and purity standards.

In conclusion, 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1804680-72-5) represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural features and versatile functional groups make it an attractive scaffold for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.